[3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl N3-[N-[[3-(2,6-Dichlorophenyl)-5-methyl-4-iso
[3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl N3-[N-[[3-(2,6-Dichlorophenyl)-5-methyl-4-iso
Brand Name:
Vulcanchem
CAS No.:
934986-85-3
VCID:
VC0143663
InChI:
InChI=1S/C32H27Cl4N5O9S/c1-12-19(23(39-49-12)21-14(33)7-5-8-15(21)34)27(43)37-11-18(42)41-26(31(47)48)32(3,4)51-29(41)25(30(45)46)38-28(44)20-13(2)50-40-24(20)22-16(35)9-6-10-17(22)36/h5-10,25-26,29H,11H2,1-4H3,(H,37,43)(H,38,44)(H,45,46)(H,47,48)/t25-,26-,29+/m0/s1
SMILES:
CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NCC(=O)N3C(SC(C3C(=O)O)(C)C)C(C(=O)O)NC(=O)C4=C(ON=C4C5=C(C=CC=C5Cl)Cl)C
Molecular Formula:
C32H27Cl4N5O9S
Molecular Weight:
799.454
[3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl N3-[N-[[3-(2,6-Dichlorophenyl)-5-methyl-4-iso
CAS No.: 934986-85-3
Reference Standards
VCID: VC0143663
Molecular Formula: C32H27Cl4N5O9S
Molecular Weight: 799.454
![[3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl N3-[N-[[3-(2,6-Dichlorophenyl)-5-methyl-4-iso - 934986-85-3](/images/no_structure.jpg)
| CAS No. | 934986-85-3 |
|---|---|
| Product Name | [3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl N3-[N-[[3-(2,6-Dichlorophenyl)-5-methyl-4-iso |
| Molecular Formula | C32H27Cl4N5O9S |
| Molecular Weight | 799.454 |
| IUPAC Name | (2R,4S)-2-[(R)-carboxy-[[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]methyl]-3-[2-[[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]acetyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid |
| Standard InChI | InChI=1S/C32H27Cl4N5O9S/c1-12-19(23(39-49-12)21-14(33)7-5-8-15(21)34)27(43)37-11-18(42)41-26(31(47)48)32(3,4)51-29(41)25(30(45)46)38-28(44)20-13(2)50-40-24(20)22-16(35)9-6-10-17(22)36/h5-10,25-26,29H,11H2,1-4H3,(H,37,43)(H,38,44)(H,45,46)(H,47,48)/t25-,26-,29+/m0/s1 |
| Standard InChIKey | SIONTSUABXIITN-QXTIUPHPSA-N |
| SMILES | CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NCC(=O)N3C(SC(C3C(=O)O)(C)C)C(C(=O)O)NC(=O)C4=C(ON=C4C5=C(C=CC=C5Cl)Cl)C |
| Synonyms | (αR,2R,4S)-4-Carboxy-α-[[[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl]amino]-3-[2-[[[3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolyl]carbonyl]amino]acetyl]-5,5-dimethyl-2-thiazolidineacetic Acid; |
| PubChem Compound | 131667532 |
| Last Modified | Nov 11 2021 |
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